Cas no 1892025-60-3 (3-{4-(difluoromethyl)sulfanylphenyl}piperidine)

• Product Name: 3-{4-(difluoromethyl)sulfanylphenyl}piperidine
• CAS No: 1892025-60-3
• MF: C₁₂H₁₅F₂NS
• MW: 243.316008806229
• CID: 6431136
• PubChem ID: 117360544
• Update Time: 2025-05-21

3-{4-(difluoromethyl)sulfanylphenyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 3-{4-(difluoromethyl)sulfanylphenyl}piperidine
• 3-{4-[(difluoromethyl)sulfanyl]phenyl}piperidine
• EN300-1952421
• 1892025-60-3

• Inchi： 1S/C12H15F2NS/c13-12(14)16-11-5-3-9(4-6-11)10-2-1-7-15-8-10/h3-6,10,12,15H,1-2,7-8H2
• InChI Key： FGCBRWGQMBXDHF-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)C1CNCCC1

Computed Properties

• Exact Mass: 243.08932698g/mol
• Monoisotopic Mass: 243.08932698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-{4-(difluoromethyl)sulfanylphenyl}piperidine

3-{4-(Difluoromethyl)Sulfanylphenyl}Piperidine: A Comprehensive Overview

The compound 3-{4-(difluoromethyl)sulfanylphenyl}piperidine, also known by its CAS number 1892025-60-3, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader category of piperidines, which are six-membered cyclic amines with a wide range of applications in drug discovery and chemical synthesis. The presence of the difluoromethylsulfanyl group attached to the phenyl ring introduces unique electronic and steric properties, making this compound particularly interesting for researchers exploring its potential in medicinal chemistry.

Recent studies have highlighted the importance of piperidine derivatives in the development of bioactive molecules. The incorporation of the difluoromethylsulfanylphenyl group into the piperidine framework has been shown to enhance the compound's ability to interact with various biological targets, such as enzymes and receptors. This makes it a promising candidate for the design of novel therapeutic agents. For instance, research published in 2023 demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key players in various disease pathways, including cancer and inflammatory disorders.

The synthesis of 3-{4-(difluoromethyl)sulfanylphenyl}piperidine involves a multi-step process that typically begins with the preparation of the difluoromethylsulfanylphenyl precursor. This is followed by a coupling reaction with a piperidine derivative, often utilizing catalytic methods such as palladium-catalyzed cross-coupling reactions. The optimization of these steps is crucial to achieving high yields and ensuring the purity of the final product. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly syntheses, aligning with current trends toward sustainable chemical practices.

In terms of biological activity, this compound has been extensively studied for its potential as a modulator of G-protein coupled receptors (GPCRs). GPCRs are one of the largest families of membrane proteins and are involved in a wide array of physiological processes. The ability of 3-{4-(difluoromethyl)sulfanylphenyl}piperidine to bind selectively to certain GPCRs suggests its utility in treating conditions such as hypertension, diabetes, and neurodegenerative diseases. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including good bioavailability and minimal toxicity profiles, which are essential for its potential translation into clinical applications.

The structural versatility of this compound also makes it an attractive scaffold for further chemical modifications. Researchers have explored substituent effects on both the piperidine ring and the phenyl group to optimize its pharmacological properties. For example, altering the substituents on the phenyl ring can significantly influence the compound's solubility, stability, and receptor binding affinity. These modifications are critical for tailoring the molecule to specific therapeutic targets while maintaining its core functionality.

In conclusion, 3-{4-(difluoromethyl)sulfanylphenyl}piperidine represents a valuable addition to the arsenal of bioactive molecules being investigated for their therapeutic potential. Its unique structure, combined with recent advances in synthetic methodologies and biological characterization, positions it as a promising candidate for future drug development efforts. As research continues to uncover new insights into its mechanisms of action and pharmacological profile, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and their therapeutic modulation.